![molecular formula C7H8N2O2 B2637349 4-Ethylpyrimidine-5-carboxylic acid CAS No. 1147710-24-4](/img/structure/B2637349.png)
4-Ethylpyrimidine-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethylpyrimidine-5-carboxylic acid is a chemical compound with the CAS Number: 1147710-24-4 . It has a molecular weight of 152.15 . It is a powder at room temperature .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The predicted boiling point is approximately 304.0° C at 760 mmHg . The predicted density is approximately 1.3 g/cm^3 . The predicted refractive index is n20D 1.56 .Scientific Research Applications
Synthesis and Chemical Properties
4-Ethylpyrimidine-5-carboxylic acid and its derivatives are significant in the synthesis of pharmacologically active molecules. For instance, the synthesis of 5-halopyrimidine-4-carboxylic acid esters via the Minisci reaction highlights the regioselective preparation of such compounds for developing potent CK2 inhibitors like CX-5011. This method showcases radical chemistry's utility in generating these molecules, emphasizing their relevance in creating pharmacologically active compounds (Regan et al., 2012).
Pharmaceutical Research
In pharmaceutical research, derivatives of this compound show promise in inhibiting HCV NS5B polymerase, crucial for hepatitis C virus replication. A study on 5,6-dihydroxypyrimidine-4-carboxylic acids revealed a simple 2-thienyl substituted analogue that demonstrated significantly improved activity over the initial leads, enhancing the understanding of the pharmacophore of this inhibitor class (Stansfield et al., 2004).
Material Science
The investigation into novel 4-thiopyrimidine derivatives derived from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate showcases the versatility of this compound derivatives in material science. These compounds were explored for their molecular structures through single-crystal X-ray diffraction and tested for cytotoxicity against various cell lines, providing insights into the structural and functional properties of these derivatives (Stolarczyk et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
4-ethylpyrimidine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-2-6-5(7(10)11)3-8-4-9-6/h3-4H,2H2,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKLBLUHPBJEDLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=NC=C1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.